Cas no 2138268-08-1 (ethyl 3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-ynoate)

• Product Name: ethyl 3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-ynoate
• CAS No: 2138268-08-1
• MF: C₁₂H₉BrN₂O₂
• MW: 293.116061925888
• CID: 6275705
• PubChem ID: 165482319
• Update Time: 2025-06-08

ethyl 3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-ynoate
• ethyl 3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-ynoate
• EN300-1086551
• 2138268-08-1

• Inchi： 1S/C12H9BrN2O2/c1-2-17-11(16)4-3-8-5-15-10-7-14-6-9(13)12(8)10/h5-7,15H,2H2,1H3
• InChI Key： KRKAEFYGPKCWQQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1C(C#CC(=O)OCC)=CN2

Computed Properties

• Exact Mass: 291.98474g/mol
• Monoisotopic Mass: 291.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 3-{4-bromo-1H-pyrrolo2,3-cpyridin-3-yl}prop-2-ynoate

Introduction to Ethyl 3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-ynoate (CAS No. 2138268-08-1)

Ethyl 3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-ynoate, a compound with the CAS number 2138268-08-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a pyrrolopyridine core, which is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets.

The presence of a propynoate moiety and a brominated pyrrolopyridine ring further enhances the pharmacological profile of this compound. The propynoate group, characterized by its alkynyl and ester functionalities, can contribute to the compound's solubility and metabolic stability, while the bromine atom serves as a key pharmacophore that may facilitate interactions with biological receptors. This combination of structural features makes Ethyl 3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-ynoate a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in the development of novel therapeutic agents. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific substitution pattern in Ethyl 3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-ynoate is particularly noteworthy, as it may influence its binding affinity and selectivity towards target proteins. For instance, the brominated pyrrolopyridine moiety has been demonstrated to enhance interactions with certain kinases and transcription factors, which are critical in regulating cellular processes.

In the context of current research, Ethyl 3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-ynoate has been investigated for its potential role in modulating signaling pathways associated with diseases such as cancer and inflammation. Preclinical studies have suggested that this compound may inhibit the activity of key enzymes involved in tumor growth and progression. Additionally, its ability to interact with specific receptors has been explored for therapeutic applications in neurological disorders. The unique structural features of this molecule make it an attractive candidate for further development into a novel drug entity.

The synthesis of Ethyl 3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-ynoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrrolopyridine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the propynoate group and the bromine atom at strategic positions on the ring system. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve these transformations efficiently.

The pharmacokinetic properties of Ethyl 3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-yl}prop-2-ynoate are also of significant interest. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. These findings suggest that it may have good bioavailability and suitable half-life for therapeutic use. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, which bodes well for its potential translation into clinical applications.

As research in medicinal chemistry continues to evolve, Ethyl 3-{4-bromo-1H-pyrrolo[2,3-c]pyridin-3-ylyl}propionate is poised to play a crucial role in the discovery and development of new therapeutic agents. Its unique structural features and promising biological activities make it a valuable tool for researchers exploring novel drug candidates. Future studies will likely focus on optimizing its chemical structure to enhance potency and selectivity while minimizing potential side effects. Additionally, exploring its mechanism of action will provide deeper insights into its therapeutic potential.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic molecules that are being investigated for their pharmacological properties. Pyrrolopyridine derivatives continue to be a rich source of inspiration for medicinal chemists due to their versatility and efficacy. Ethyl 3-{4-bromo-lH-pyrrolo[2,l30c]pyridin-l -ylyl}propionate exemplifies this trend by combining innovative structural elements with demonstrated biological activity.

In conclusion, Ethyl 3-{4-bromo-lH-pyrrolo[2,l30c]pyridin-l -ylyl}propionate (CAS No. 2138268_08_1) represents a significant advancement in pharmaceutical chemistry with promising applications in drug development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research progresses, this compound is expected to contribute valuable insights into the development of novel therapeutic agents targeting various diseases.